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Compound of Interest

Compound Name: 1B-Hydroxydeoxycholic Acid

Cat. No.: B1194574

Essential Safety and Handling Guide for 13-
Hydroxydeoxycholic Acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1B-Hydroxydeoxycholic Acid. Our goal is to be your preferred
source for laboratory safety information, building trust by delivering value beyond the product
itself.

Chemical and Physical Properties

While specific experimental data for 13-Hydroxydeoxycholic Acid is limited, the following
table summarizes its known properties and those of its parent compound, Deoxycholic Acid, for
a comprehensive safety assessment.
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Property Value Reference

) 1B,3a,12a-Trihydroxy-503-
Chemical Name T [1]
cholan-24-oic acid

Synonyms 13-OH-DCA [2]
CAS Number 80434-32-8 [2]
Molecular Formula C24H4005 [1]
Molecular Weight 408.57 g/mol [1]

Solid (inferred from
Appearance ] ) [3]
Deoxycholic Acid)

Soluble in ethanol (~20

mg/ml), DMSO (~20 mg/ml),
Solubility and DMF (~30 mg/ml). [3]

Sparingly soluble in aqueous

buffers.

Not available for 13-

Hydroxydeoxycholic Acid.

Melting Point _ _
Deoxycholic Acid melts at 177
°C.
Store at -20°C for long-term
Storage [3]

stability.

Hazard Identification and Personal Protective
Equipment (PPE)

As a derivative of Deoxycholic Acid, 1B-Hydroxydeoxycholic Acid should be handled with
care, assuming similar hazard characteristics. The following PPE is mandatory when handling
this compound.
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Hazard

GHS Classification
(inferred from Deoxycholic

Recommended Personal
Protective Equipment
(PPE)

Acute Oral Toxicity

H302: Harmful if swallowed

Do not eat, drink, or smoke in

the laboratory.

Skin Corrosion/Irritation

H315: Causes skin irritation

Gloves: Nitrile rubber gloves.
Clothing: Lab coat, long pants,

and closed-toe shoes.

Serious Eye Damage/Irritation

H319: Causes serious eye

Eye Protection: Chemical
safety goggles with side

shields or a face shield.

Respiratory Irritation

H335: May cause respiratory

Respiratory Protection: Use in
a well-ventilated area or a

chemical fume hood. If dust is
generated, a NIOSH-approved

respirator may be necessary.

Operational Plan for Safe Handling

A systematic approach is crucial for minimizing risks associated with handling 13-

Hydroxydeoxycholic Acid.
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4 )

Preparation

Work Area Preparation
(Fume Hood)

Gather Materials
(Chemical, Solvents, Glassware)

:

Don PPE
(Gloves, Goggles, Lab Coat)
\ )

Proceed to handling

4 )

Handling

Weighing
(in fume hood or ventilated enclosure)

Dissolution
(add solvent slowly)

Perform Experiment

- J
Experiment complete
4 Cleanup & Disposal )

[Decontaminate Glassware & Surfaces]

Dispose of Waste
(follow disposal plan)

Doff PPE

Safe Handling Workflow for 13-Hydroxydeoxycholic Acid

Click to download full resolution via product page

Caption: Workflow for the safe handling of 13-Hydroxydeoxycholic Acid.
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e Preparation:
o Designate a specific work area, preferably within a chemical fume hood.

o Assemble all necessary materials: 13-Hydroxydeoxycholic Acid, appropriate solvents,
glassware, and emergency spill kit.

o Put on all required PPE: nitrile gloves, chemical safety goggles, a lab coat, long pants, and
closed-toe shoes.

e Handling:

o Weighing: If working with the solid form, weigh the required amount in a fume hood or a
ventilated balance enclosure to avoid inhalation of any airborne particles.

o Dissolution: When preparing solutions, slowly add the solvent to the solid. If using an
organic solvent, ensure there are no ignition sources nearby. For aqueous solutions, be
aware of its limited solubility[3].

o Experimental Use: Conduct all experimental procedures within the designated and
controlled area.

o Cleanup:
o Decontamination: Thoroughly clean all glassware and work surfaces after use.

o Waste Disposal: Segregate and dispose of all chemical waste according to the disposal
plan outlined below.

o PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash
hands thoroughly after removing gloves.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1194574?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/20756.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Incident

First Aid and Emergency Response

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash affected area with soap and water for at
least 15 minutes. Seek medical attention if

irritation persists.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
have them drink 1-2 glasses of water. Seek

immediate medical attention.

Spill

For small spills, absorb with an inert material
(e.g., vermiculite, sand) and place in a sealed
container for disposal. For large spills, evacuate
the area and contact your institution's

environmental health and safety department.

Disposal Plan

Proper disposal of 1B-Hydroxydeoxycholic Acid and its waste is essential to ensure

environmental and personnel safety.
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Disposal Pathway for 13-Hydroxydeoxycholic Acid Waste

Identify Waste Type

Solid

Solid Waste Liquid Waste
(Unused chemical, contaminated labware) (Solutions in organic or aqueous solvents)
(Collect in a labeled, sealed container for solid chemical waste) E:ollect in a labeled, sealed, and compatible container for liquid chemical waste)

N\ /

Click to download full resolution via product page

Caption: Decision pathway for the proper disposal of 13-Hydroxydeoxycholic Acid waste.
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e Segregation:

o Solid Waste: Collect unused 1B-Hydroxydeoxycholic Acid and any contaminated solid
materials (e.g., weigh boats, paper towels) in a clearly labeled, sealed container
designated for solid chemical waste.

o Liquid Waste: Collect solutions of 1B-Hydroxydeoxycholic Acid in a compatible, leak-
proof, and clearly labeled container. Do not mix with incompatible waste streams.

e Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
("1B-Hydroxydeoxycholic Acid"), and the primary hazards (e.g., "Harmful,” "Irritant").

e Storage:

o Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials, until they are collected for disposal.

e Disposal:

o All waste containing 1B-Hydroxydeoxycholic Acid must be disposed of through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor. Do not dispose of this chemical down the drain or in the regular
trash.[4]

By adhering to these guidelines, you can ensure a safe laboratory environment for yourself and
your colleagues when working with 1B-Hydroxydeoxycholic Acid. Always consult your
institution's specific safety protocols and the most recent Safety Data Sheet (SDS) for the
chemicals you are handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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